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Compound of Interest

Compound Name: 3-Hydroxy-4-methylbenzonitrile

Cat. No.: B1318791 Get Quote

Technical Support Center: 3-Hydroxy-4-
methylbenzonitrile
This technical support center provides comprehensive guidance on the handling, safety, and

experimental considerations for 3-Hydroxy-4-methylbenzonitrile. The information is tailored

for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 3-Hydroxy-4-methylbenzonitrile?

A1: 3-Hydroxy-4-methylbenzonitrile is classified as harmful if swallowed, in contact with skin,

or if inhaled.[1][2] It can also cause skin and serious eye irritation, and may cause respiratory

irritation.[1][2]

Q2: What personal protective equipment (PPE) should be worn when handling this compound?

A2: When handling 3-Hydroxy-4-methylbenzonitrile, it is essential to wear protective gloves,

protective clothing, eye protection, and face protection.[3] In case of insufficient ventilation, a

NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[3]

Q3: What are the proper storage conditions for 3-Hydroxy-4-methylbenzonitrile?
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A3: Store in a cool, well-ventilated area in a tightly closed container.[4] It is recommended to

store under an inert gas like Argon and at a temperature of 2-8 °C.[4]

Q4: What should I do in case of accidental exposure?

A4: In case of:

Skin contact: Immediately remove all contaminated clothing and wash the affected area with

plenty of water for at least 15 minutes. Consult a physician if irritation persists.[4]

Eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.[4]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and give half a litre of

water to drink immediately, provided the person is conscious. Consult a doctor.[4]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.[4]

Q5: What are the known incompatibilities of this compound?

A5: Avoid strong oxidizing agents.

Physical and Chemical Properties
Property Value Source

Molecular Formula C₈H₇NO [1][5][6]

Molecular Weight 133.15 g/mol [1][5][6]

CAS Number 3816-66-8 [1][5][6]

Appearance
White or off-white crystalline

powder
[5]

GHS Hazard Information

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://patents.google.com/patent/CN107118128B/en
https://patents.google.com/patent/CN107118128B/en
https://patents.google.com/patent/CN107118128B/en
https://patents.google.com/patent/CN107118128B/en
https://patents.google.com/patent/CN107118128B/en
https://patents.google.com/patent/CN107118128B/en
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-4-methylbenzonitrile
https://www.innospk.com/en/?news/grok-exploring-3-hydroxy-4-methoxybenzonitrile-a-key-intermediate-in-gefitinib-synthesis
https://www.scbt.com/p/3-hydroxy-4-methylbenzonitrile-3816-66-8
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-4-methylbenzonitrile
https://www.innospk.com/en/?news/grok-exploring-3-hydroxy-4-methoxybenzonitrile-a-key-intermediate-in-gefitinib-synthesis
https://www.scbt.com/p/3-hydroxy-4-methylbenzonitrile-3816-66-8
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-4-methylbenzonitrile
https://www.innospk.com/en/?news/grok-exploring-3-hydroxy-4-methoxybenzonitrile-a-key-intermediate-in-gefitinib-synthesis
https://www.scbt.com/p/3-hydroxy-4-methylbenzonitrile-3816-66-8
https://www.innospk.com/en/?news/grok-exploring-3-hydroxy-4-methoxybenzonitrile-a-key-intermediate-in-gefitinib-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1318791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement

Acute toxicity, Oral 4 H302: Harmful if swallowed

Acute toxicity, Dermal 4
H312: Harmful in contact with

skin

Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation

Acute toxicity, Inhalation 4 H332: Harmful if inhaled

Specific target organ toxicity,

single exposure
3

H335: May cause respiratory

irritation

Source:[1][2]

Troubleshooting Guides
This section addresses potential issues that may arise during experiments involving 3-
Hydroxy-4-methylbenzonitrile, particularly in the context of its use as a synthetic

intermediate.

Problem: Low Reaction Yield
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Possible Cause Troubleshooting Step

Incomplete reaction

Monitor the reaction progress using Thin Layer

Chromatography (TLC) or High-Performance

Liquid Chromatography (HPLC). Extend the

reaction time or slightly increase the

temperature if the starting material is still

present.

Impure starting material

Confirm the purity of 3-Hydroxy-4-

methylbenzonitrile using techniques like Nuclear

Magnetic Resonance (NMR) or melting point

analysis. Purify by recrystallization if necessary.

Suboptimal reaction conditions

Systematically vary reaction parameters such as

temperature, solvent, and catalyst concentration

to find the optimal conditions.

Moisture in the reaction

If the reaction is moisture-sensitive, ensure all

glassware is oven-dried and the reaction is

performed under an inert atmosphere (e.g.,

Nitrogen or Argon). Use anhydrous solvents.

Problem: Formation of Impurities
Possible Cause Troubleshooting Step

Side reactions

Lower the reaction temperature to reduce the

rate of side reactions. Consider using a more

selective catalyst or reagent.

Degradation of the product

Analyze the stability of the product under the

reaction and work-up conditions. If the product

is unstable, modify the work-up procedure to be

faster and milder (e.g., use of a buffered

aqueous solution).

Oxidation

If the compound is susceptible to oxidation,

perform the reaction and work-up under an inert

atmosphere. Degas solvents before use.
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Problem: Difficulty in Product Isolation
Possible Cause Troubleshooting Step

Product is highly soluble in the work-up solvent

Use a different extraction solvent in which the

product has lower solubility. Perform multiple

extractions with smaller volumes of solvent.

Emulsion formation during extraction

Add a small amount of brine (saturated NaCl

solution) to the separatory funnel to help break

the emulsion.

Product oiling out during crystallization

Ensure the crystallization solvent is appropriate.

Try a different solvent or a mixture of solvents.

Use a seed crystal to induce crystallization.

Experimental Workflow & Diagrams
As no specific signaling pathways involving 3-Hydroxy-4-methylbenzonitrile have been

identified in the literature, this section provides a logical workflow for a common application: its

use as a starting material in a synthetic chemistry experiment.

General Synthetic Workflow
The following diagram illustrates a typical workflow for a reaction using 3-Hydroxy-4-
methylbenzonitrile as a starting material.
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General Synthetic Workflow using 3-Hydroxy-4-methylbenzonitrile
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Caption: General workflow for a synthetic reaction.
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Logical Relationship for Troubleshooting
This diagram outlines the logical steps to take when troubleshooting a problematic chemical

reaction.

Troubleshooting Logic for a Chemical Reaction
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Caption: Logical steps for troubleshooting a reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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